Cas no 2108482-06-8 (4-{3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzene-1-sulfonamide)

• Product Name: 4-{3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzene-1-sulfonamide
• CAS No: 2108482-06-8
• MF: C₁₈H₂₁N₃O₅S₂
• MW: 423.506441831589
• CID: 6309719
• PubChem ID: 119105028
• Update Time: 2025-10-29

4-{3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzene-1-sulfonamide
• F6560-0543
• 2108482-06-8
• 4-(((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)benzenesulfonamide
• AKOS026698726
• 4-{[3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl]sulfonyl}benzene-1-sulfonamide
• 4-[(3-pyridin-2-yloxy-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl]benzenesulfonamide

• Inchi： 1S/C18H21N3O5S2/c19-27(22,23)16-6-8-17(9-7-16)28(24,25)21-13-4-5-14(21)12-15(11-13)26-18-3-1-2-10-20-18/h1-3,6-10,13-15H,4-5,11-12H2,(H2,19,22,23)
• InChI Key： JMNHNESZJVTJIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(N1C2CC(CC1CC2)OC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 423.09226313g/mol
• Monoisotopic Mass: 423.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 136Ų

Additional information on 4-{3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzene-1-sulfonamide

Comprehensive Analysis of 4-{3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzene-1-sulfonamide (CAS No. 2108482-06-8)

The compound 4-{3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzene-1-sulfonamide (CAS No. 2108482-06-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a pyridin-2-yloxy moiety and an 8-azabicyclo[3.2.1]octane core, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a sulfonamide-based inhibitor, given its ability to interact with biological targets such as enzymes and receptors.

One of the most intriguing aspects of this compound is its dual sulfonamide functionality, which enhances its binding affinity and selectivity. The presence of the 8-azabicyclo[3.2.1]octane scaffold contributes to its conformational rigidity, a feature highly sought after in the design of small-molecule therapeutics. Recent studies have highlighted its potential in addressing inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine. This has led to a surge in searches for terms like "sulfonamide derivatives in drug design" and "azabicyclic compounds in pharmacology," reflecting growing interest in its therapeutic applications.

From a synthetic chemistry perspective, the preparation of 4-{3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzene-1-sulfonamide involves multi-step reactions, including sulfonylation and N-alkylation processes. The compound's CAS No. 2108482-06-8 serves as a critical identifier in chemical databases, facilitating research and regulatory compliance. Its stability under physiological conditions further underscores its suitability for in vivo studies, a topic frequently queried in academic and industrial forums.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and experimental validation. Machine learning algorithms are increasingly being employed to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in cheminformatics. Searches for "AI in sulfonamide optimization" and "predictive modeling for azabicyclic compounds" highlight the intersection of technology and chemistry in advancing this field.

Furthermore, the environmental impact of sulfonamide-based compounds is a subject of ongoing debate. While 4-{3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzene-1-sulfonamide is not classified as hazardous, its biodegradability and ecotoxicity are areas of active research. This aligns with broader societal concerns about green chemistry and sustainable pharmaceutical manufacturing, topics that dominate search engine queries related to chemical innovation.

In summary, 4-{3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzene-1-sulfonamide (CAS No. 2108482-06-8) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity, therapeutic potential, and relevance to cutting-edge research make it a compound of enduring interest. As the scientific community continues to explore its applications, it is poised to play a pivotal role in the next generation of targeted therapies and molecular innovations.